Cas no 89446-70-8 (2,4-Pyrimidinediamine, 5-[(3,4-dihydro-2(1H)-isoquinolinyl)methyl]-)

• Product Name: 2,4-Pyrimidinediamine, 5-[(3,4-dihydro-2(1H)-isoquinolinyl)methyl]-
• CAS No: 89446-70-8
• MF: C₁₄H₁₇N₅
• MW: 255.318281888962
• CID: 600238
• PubChem ID: 23161237
• Update Time: 2025-04-19

2,4-Pyrimidinediamine, 5-[(3,4-dihydro-2(1H)-isoquinolinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrimidinediamine, 5-[(3,4-dihydro-2(1H)-isoquinolinyl)methyl]-
• 5-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)pyrimidine-2,4-diamine
• 5-(3,4-Dihydro-1H-isoquinolin-2-ylmethyl)-pyrimidine-2,4-diamine
• SCHEMBL9830129
• DTXSID30631144
• CHEMBL74782
• 5-[(3,4-Dihydroisoquinolin-2(1H)-yl)methyl]pyrimidine-2,4-diamine
• 89446-70-8
• AKOS022452113
• BDBM50128539

• Inchi： 1S/C14H17N5/c15-13-12(7-17-14(16)18-13)9-19-6-5-10-3-1-2-4-11(10)8-19/h1-4,7H,5-6,8-9H2,(H4,15,16,17,18)
• InChI Key： OVGRYWJAWJKQCZ-UHFFFAOYSA-N
• SMILES： N1(CC2=CN=C(N)N=C2N)CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 255.14839556g/mol
• Monoisotopic Mass: 255.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.1Ų